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Compound of Interest

Compound Name: TMP195

Cat. No.: B611408 Get Quote

Introduction
TMP195 is a potent and selective inhibitor of class IIa histone deacetylases (HDACs), with

inhibitory constants (Ki) in the nanomolar range for HDAC4, HDAC5, HDAC7, and HDAC9.[1]

[2][3] Its selectivity makes it a valuable tool for investigating the specific roles of class IIa

HDACs in various biological processes, including cancer and immunology.[1] Proper

preparation of TMP195 stock solutions is critical for accurate and reproducible experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

TMP195 stock solutions for in vitro and in vivo research applications.

Chemical and Physical Properties
A summary of the key chemical and physical properties of TMP195 is provided in the table

below. This information is essential for accurate calculation of stock solution concentrations.
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Property Value Source

Molecular Formula C₂₃H₁₉F₃N₄O₃ [1][2][3]

Molecular Weight 456.42 g/mol [2][3][4]

CAS Number 1314891-22-9 [1][2][3][4]

Appearance
Crystalline solid, White to off-

white
[1][5]

Purity ≥98% [1]

Solubility Data
The solubility of TMP195 in various common laboratory solvents is summarized below.

Dimethyl sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock

solutions.

Solvent Solubility Source

DMSO ≥ 10 mg/mL (approx. 21.9 mM) [1][5]

82 mg/mL (179.66 mM) [6]

91 mg/mL (199.37 mM) [4]

100 mg/mL (219.10 mM) [5]

DMF 10 mg/mL [1]

Ethanol 10 mg/mL [1]

PBS (pH 7.2) 0.2 mg/mL [1]

Note: The solubility of TMP195 in DMSO can be affected by the presence of moisture. It is

highly recommended to use fresh, anhydrous DMSO for the preparation of stock solutions.[4] If

precipitation is observed, gentle warming and/or sonication can be used to aid dissolution.[5]
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Protocol 1: Preparation of a 10 mM TMP195 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TMP195 in DMSO, a

common starting concentration for many in vitro experiments.

Materials:

TMP195 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Equilibrate TMP195 to Room Temperature: Before opening, allow the vial of TMP195 powder

to equilibrate to room temperature for at least 30 minutes. This prevents the condensation of

moisture, which can affect the stability and solubility of the compound.

Weigh TMP195: Tare a sterile microcentrifuge tube or amber vial on a calibrated analytical

balance. Carefully weigh out the desired amount of TMP195 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.56 mg of TMP195.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 456.42 g/mol = 4.56 mg
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Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the

TMP195 powder. For a 10 mM solution with 4.56 mg of TMP195, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the TMP195 is

completely dissolved. If necessary, sonicate the solution for short intervals in a water bath to

aid dissolution. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber vials. This minimizes the number of freeze-thaw cycles,

which can degrade the compound.

Storage and Stability
Proper storage of TMP195, both in its solid form and in solution, is crucial for maintaining its

activity.

Form
Storage
Temperature

Stability Source

Solid Powder -20°C ≥ 4 years [1]

3 years [4][5]

In Solvent (DMSO) -80°C 1 year [4][6]

2 years [5]

-20°C 1 month [4][7]

1 year [5]

General Recommendations:

Store solid TMP195 at -20°C, protected from light and moisture.

For long-term storage of stock solutions, it is recommended to store aliquots at -80°C.[4][5]

For short-term storage, aliquots can be kept at -20°C for up to one month.[4][7]

Avoid repeated freeze-thaw cycles of stock solutions.[4][5]
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When preparing working solutions for in vivo experiments, it is recommended to prepare

them fresh on the day of use.[5]

Visualizations
The following diagrams illustrate the workflow for preparing a TMP195 stock solution and its

mechanism of action.
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Caption: Workflow for preparing a TMP195 stock solution.
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TMP195 Mechanism of Action
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Caption: Simplified signaling pathway of TMP195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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